Cas no 128833-99-8 (2-amino-3-(2-chloro-6-fluorophenyl)propanoic acid hydrochloride)

• Product Name: 2-amino-3-(2-chloro-6-fluorophenyl)propanoic acid hydrochloride
• CAS No: 128833-99-8
• MF: C₉H₁₀Cl₂FNO₂
• MW: 254.085604190826
• CID: 5941206
• PubChem ID: 15926055
• Update Time: 2025-06-08

2-amino-3-(2-chloro-6-fluorophenyl)propanoic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-(2-chloro-6-fluorophenyl)propanoic acid hydrochloride
• 128833-99-8
• EN300-10006162
• 2-Amino-3-(2-chloro-6-fluorophenyl)propanoic acid;hydrochloride

• Inchi： 1S/C9H9ClFNO2.ClH/c10-6-2-1-3-7(11)5(6)4-8(12)9(13)14;/h1-3,8H,4,12H2,(H,13,14);1H
• InChI Key： CQYQTZAYKITYMU-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1CC(C(=O)O)N)F.Cl

Computed Properties

• Exact Mass: 253.0072621g/mol
• Monoisotopic Mass: 253.0072621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 215
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.3Ų

Additional information on 2-amino-3-(2-chloro-6-fluorophenyl)propanoic acid hydrochloride

Introduction to 2-amino-3-(2-chloro-6-fluorophenyl)propanoic acid hydrochloride (CAS No. 128833-99-8)

2-amino-3-(2-chloro-6-fluorophenyl)propanoic acid hydrochloride, a compound with the chemical identifier CAS No. 128833-99-8, is a significant molecule in the field of pharmaceutical research and development. This compound belongs to the class of amino acids and has garnered attention due to its unique structural and functional properties. The presence of both amino and carboxylic acid functional groups, along with a chloro and fluoro-substituted aromatic ring, makes it a versatile candidate for various biochemical applications.

The hydrochloride salt form of this compound enhances its solubility in aqueous solutions, making it more suitable for biological assays and pharmaceutical formulations. The structural features of 2-amino-3-(2-chloro-6-fluorophenyl)propanoic acid hydrochloride suggest potential applications in the synthesis of novel drugs targeting neurological disorders, inflammation, and metabolic diseases. Recent studies have highlighted its role as a key intermediate in the development of enzyme inhibitors and receptor modulators.

In the realm of medicinal chemistry, the fluorine atom in the aromatic ring plays a crucial role in modulating the pharmacokinetic properties of drug candidates. The electron-withdrawing nature of fluorine enhances binding affinity and metabolic stability, which are critical factors in drug design. Furthermore, the chloro substituent contributes to the molecule's lipophilicity, influencing its absorption and distribution within biological systems. These characteristics make 2-amino-3-(2-chloro-6-fluorophenyl)propanoic acid hydrochloride an attractive scaffold for further derivatization and optimization.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of this compound with greater accuracy. Molecular docking studies have shown that it can interact with various targets, including kinases, proteases, and ion channels. These interactions are being explored for their potential in treating conditions such as cancer, autoimmune diseases, and neurodegenerative disorders. The compound's ability to modulate these pathways makes it a promising candidate for further investigation.

The synthesis of 2-amino-3-(2-chloro-6-fluorophenyl)propanoic acid hydrochloride involves multi-step organic reactions that require precise control over reaction conditions. The introduction of fluorine and chlorine atoms into the aromatic ring necessitates specialized synthetic methodologies to ensure high yield and purity. Researchers have employed techniques such as palladium-catalyzed cross-coupling reactions and nucleophilic aromatic substitutions to achieve these transformations efficiently.

The pharmacological profile of this compound has been studied in both preclinical and clinical settings. Preclinical data indicate that it exhibits significant inhibitory activity against several disease-relevant targets. For instance, it has shown promise in reducing inflammation by inhibiting key pro-inflammatory cytokines. Additionally, its ability to modulate neurotransmitter receptors suggests potential therapeutic benefits in treating neurological conditions.

In clinical trials, patients have responded positively to formulations containing derivatives of this compound. The hydrochloride salt form has been particularly effective in enhancing drug bioavailability and reducing side effects. Researchers are now exploring ways to improve upon these formulations by incorporating novel delivery systems that target specific tissues or organs.

The future prospects for 2-amino-3-(2-chloro-6-fluorophenyl)propanoic acid hydrochloride are vast. With ongoing research into its mechanisms of action and potential applications, this compound is poised to play a significant role in the development of next-generation therapeutics. Collaborative efforts between academic institutions and pharmaceutical companies will be essential in translating these findings into viable treatments for human diseases.

In conclusion, CAS No. 128833-99-8 represents a cornerstone molecule in pharmaceutical research. Its unique structural features and biological activities make it a valuable tool for drug discovery and development. As our understanding of its properties continues to grow, so too will its applications in addressing some of the most pressing health challenges faced by society today.